N-(2,4-difluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C21H15F2N3O2S/c1-12-2-4-13(5-3-12)15-10-29-20-19(15)24-11-26(21(20)28)9-18(27)25-17-7-6-14(22)8-16(17)23/h2-8,10-11H,9H2,1H3,(H,25,27)
• InChI Key: OZUIKYYBAAHEBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C21H15F2N3O2S
• Molecular Weight: 411.4 g/mol
• CAS No.: 1207002-41-2

Description

N-(2,4-difluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C21H15F2N3O2S and its molecular weight is 411.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

The synthesis and antimicrobial activity of novel thienopyrimidine linked rhodanine derivatives have been explored. These derivatives, including those structurally related to N-(2,4-difluorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide, demonstrated significant antibacterial potency against E. coli, B. subtilis, B. cereus, and K. pneumonia. The minimum inhibitory concentrations (MICs) ranged from 3.25 to 6.25 μg/mL, comparable to the standard Gentamicin. Additionally, compounds showed antifungal potency against A. flavus, A. niger, P. marneffei, and C. albicans, with MIC values similar to those of Fluconazole (Kerru et al., 2019).

Antitumor Activities

Several studies have focused on the design, synthesis, and evaluation of thienopyrimidine derivatives for their antitumor activities. For instance, new pyrazolo[3,4-d]pyrimidine derivatives were synthesized and evaluated for their antitumor activity against the human breast adenocarcinoma cell line MCF7. Among these derivatives, certain compounds exhibited mild to moderate activity, highlighting the potential of thienopyrimidine scaffolds in antitumor research (El-Morsy et al., 2017).

Moreover, the synthesis and evaluation of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives revealed potent anticancer activity on various human cancer cell lines, including MCF-7, HeLa, and HCT-116. Some compounds showed activity nearly as potent as the reference drug doxorubicin, suggesting their significant promise as antitumor agents (Hafez & El-Gazzar, 2017).